(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C16H13N5O4/c22-14(4-2-10-1-3-11-12(7-10)25-9-24-11)18-8-13-19-20-15-16(23)17-5-6-21(13)15/h1-7H,8-9H2,(H,17,23)(H,18,22)/b4-2-
• InChI Key: IQZWTJCFESERKL-RQOWECAXSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NCC3=NN=C4N3C=CNC4=O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\C(=O)NCC3=NN=C4N3C=CNC4=O
• Molecular Formula: C16H13N5O4
• Molecular Weight: 339.31 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C16H13N5O4 and its molecular weight is 339.311. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Biochemistry of Acrylamide

Acrylamide, a reactive molecule used in various industries, is crucial for synthesizing polyacrylamide. Polyacrylamide's applications span soil conditioning, wastewater treatment, and usage in cosmetics, paper, and textile industries. The formation of acrylamide in food during processing, especially under Maillard browning conditions, has sparked significant research into its chemistry, biochemistry, metabolism, and potential health impacts. Understanding acrylamide's formation, particularly from asparagine and glucose, is essential for developing food processes that minimize its presence, thereby enhancing food safety (Friedman, 2003).

Industrial Applications and Food Safety Concerns

Acrylamide's industrial relevance, especially as a precursor in polyacrylamide production, is well-documented. Polyacrylamides are widely used in water and wastewater treatment, pulp and paper processing, and mining. The discovery of acrylamide in heat-treated carbohydrate-rich foods led to comprehensive studies on its occurrence, chemistry, and toxicology, aiming to assess the potential health risks from dietary exposure. Progress in understanding the chemistry of acrylamide formation in foods, particularly its link to the Maillard reaction and amino acid asparagine, has been pivotal in developing strategies to reduce its presence in foods and mitigate potential health risks (Taeymans et al., 2004).

Neurotoxicity and Occupational Exposure

Acrylamide's neurotoxic effects in industrial and laboratory settings have been extensively studied, revealing its impact on the nervous system, including neuropathies, numbness, and muscle weakness. The paper details the pathogenetic mechanisms and neurotoxic effects connected to occupational exposure to acrylamide, highlighting the need for further research to fully comprehend its impact and develop suitable therapeutic interventions (Pennisi et al., 2013).

Triazine Scaffold and Biological Significance

Triazine, a class of heterocyclic compounds, is significant in medicinal chemistry. Triazine derivatives have been extensively studied and shown to possess a wide spectrum of biological activities, including antibacterial, antifungal, anti-cancer, and antiviral properties. The core triazine moiety is considered a critical component for the development of future drugs, indicating its potential in diverse scientific and medicinal applications (Verma et al., 2019).